N-(3,5-dimethylphenyl)-1-(ethylsulfonyl)-4-piperidinecarboxamide
Overview
Description
N-(3,5-dimethylphenyl)-1-(ethylsulfonyl)-4-piperidinecarboxamide, commonly known as SNC80, is a highly selective agonist of the delta-opioid receptor. It was first synthesized in the early 1990s and has since been extensively studied for its potential applications in the field of pain management and addiction treatment.
Mechanism of Action
SNC80 acts as a highly selective agonist of the delta-opioid receptor, which is one of the three major types of opioid receptors in the body. When SNC80 binds to the delta-opioid receptor, it triggers a series of biochemical and physiological events that ultimately result in the reduction of pain and the suppression of drug-seeking behavior.
Biochemical and Physiological Effects:
SNC80 has a number of biochemical and physiological effects that contribute to its pain-relieving and addiction-suppressing properties. For example, it has been shown to increase the release of endogenous opioids, which are natural painkillers produced by the body. It has also been shown to decrease the release of dopamine, a neurotransmitter that is involved in the reward pathway of the brain and is implicated in addiction.
Advantages and Limitations for Lab Experiments
One of the major advantages of SNC80 for lab experiments is its high selectivity for the delta-opioid receptor. This allows researchers to study the specific effects of delta-opioid receptor activation without interference from other opioid receptors. However, one limitation of SNC80 is that it can be difficult to synthesize in large quantities, which can make it expensive and time-consuming to use in lab experiments.
Future Directions
There are a number of potential future directions for research on SNC80 and its applications in pain management and addiction treatment. One area of interest is the development of more efficient and cost-effective synthesis methods for SNC80. Another area of interest is the investigation of the long-term effects of SNC80 on pain and addiction, as well as its potential for use in combination with other drugs or therapies. Additionally, there is ongoing research into the potential use of SNC80 as a treatment for other conditions, such as depression and anxiety.
Scientific Research Applications
SNC80 has been extensively studied for its potential applications in the field of pain management and addiction treatment. It has been shown to be highly effective in reducing pain in animal models of acute and chronic pain, and it has also been shown to be effective in reducing drug-seeking behavior in animal models of addiction.
properties
IUPAC Name |
N-(3,5-dimethylphenyl)-1-ethylsulfonylpiperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3S/c1-4-22(20,21)18-7-5-14(6-8-18)16(19)17-15-10-12(2)9-13(3)11-15/h9-11,14H,4-8H2,1-3H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXRHBBONLNHTHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCC(CC1)C(=O)NC2=CC(=CC(=C2)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,5-dimethylphenyl)-1-(ethylsulfonyl)piperidine-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.